Cas no 1250914-82-9 (3-(2,2-Difluoroethoxy)pyrrolidine)

• Product Name: 3-(2,2-Difluoroethoxy)pyrrolidine
• CAS No: 1250914-82-9
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• MDL: MFCD16709380
• CID: 5617160
• PubChem ID: 62328780
• Update Time: 2025-10-30

3-(2,2-Difluoroethoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-2981915
• 3-(2,2-difluoroethoxy)pyrrolidine
• 1250914-82-9
• AKOS011613058
• 3-(2,2-Difluoroethoxy)pyrrolidine

• MDL： MFCD16709380
• Inchi： 1S/C6H11F2NO/c7-6(8)4-10-5-1-2-9-3-5/h5-6,9H,1-4H2
• InChI Key： SWTCVSPEWHLYOO-UHFFFAOYSA-N
• SMILES： FC(COC1CNCC1)F

Computed Properties

• Exact Mass: 151.08087030g/mol
• Monoisotopic Mass: 151.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(2,2-Difluoroethoxy)pyrrolidine

3-(2,2-Difluoroethoxy)pyrrolidine (CAS No. 1250914-82-9): A Comprehensive Overview

3-(2,2-Difluoroethoxy)pyrrolidine, also known by its CAS registry number 1250914-82-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a difluoroethoxy group, making it a valuable intermediate in the synthesis of various bioactive molecules. Recent advancements in synthetic methodologies have further highlighted its potential in drug discovery and materials science.

The synthesis of 3-(2,2-Difluoroethoxy)pyrrolidine typically involves a multi-step process, often starting with the preparation of the pyrrolidine ring followed by functionalization with the difluoroethoxy group. Researchers have explored various strategies to optimize this synthesis, including the use of transition metal catalysts and enzymatic approaches. These methods not only enhance the efficiency of the reaction but also contribute to the sustainability of chemical processes, aligning with current trends in green chemistry.

One of the most notable applications of 3-(2,2-Difluoroethoxy)pyrrolidine is in the development of bioactive compounds. Its structure allows for easy modification at both the pyrrolidine and difluoroethoxy positions, enabling the creation of diverse pharmacophores. For instance, recent studies have demonstrated its utility in designing antidepressants, where the fluorinated group plays a critical role in modulating pharmacokinetic properties such as metabolism and bioavailability.

In addition to its role in drug discovery, 3-(2,2-Difluoroethoxy)pyrrolidine has found applications in the field of materials science. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing polymers with tailored properties. For example, researchers have utilized this compound to develop novel polyamides with enhanced thermal stability and mechanical strength, which hold promise for use in high-performance materials.

The structural versatility of 3-(2,2-Difluoroethoxy)pyrrolidine also extends to its use as a building block in organocatalysis. Recent investigations have shown that this compound can act as an efficient organocatalyst in asymmetric synthesis reactions, facilitating the formation of chiral centers with high enantioselectivity. This property underscores its importance in advancing catalytic methodologies for complex molecule construction.

From a regulatory standpoint, 3-(2,2-Difluoroethoxy)pyrrolidine (CAS No. 1250914-82-9) is classified as a non-hazardous chemical under standard conditions. Its stability and lack of toxicity make it suitable for use in various industrial and academic settings without posing significant risks to human health or the environment.

In conclusion, 3-(2,2-Difluoroethoxy)pyrrolidine (CAS No. 1250914-82-9) stands out as a pivotal compound in modern chemistry due to its structural flexibility and diverse applications. As research continues to uncover new synthetic pathways and functionalizations for this compound, its role in advancing scientific and technological frontiers is expected to grow even further.